Cas no 1342447-38-4 ((butan-2-yl)(3,4,5-trifluorophenyl)methylamine)

• Product Name: (butan-2-yl)(3,4,5-trifluorophenyl)methylamine
• CAS No: 1342447-38-4
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 5149487
• PubChem ID: 63052199
• Update Time: 2025-06-08

(butan-2-yl)(3,4,5-trifluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine
• n-(3,4,5-Trifluorobenzyl)butan-2-amine
• Benzenemethanamine, 3,4,5-trifluoro-N-(1-methylpropyl)-
• (butan-2-yl)(3,4,5-trifluorophenyl)methylamine

• Inchi： 1S/C11H14F3N/c1-3-7(2)15-6-8-4-9(12)11(14)10(13)5-8/h4-5,7,15H,3,6H2,1-2H3
• InChI Key： LDLPUQWLLVCBKD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CNC(C)CC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: 2.9
• Topological Polar Surface Area: 12

Additional information on (butan-2-yl)(3,4,5-trifluorophenyl)methylamine

Introduction to (butan-2-yl)(3,4,5-trifluorophenyl)methylamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, the compound with the CAS number 1342447-38-4 and the product name (butan-2-yl)(3,4,5-trifluorophenyl)methylamine has garnered significant attention due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its synthesis, applications, and recent research findings.

The molecular structure of (butan-2-yl)(3,4,5-trifluorophenyl)methylamine consists of a butan-2-yl group attached to a 3,4,5-trifluorophenylmethyl group through an amine linkage. This specific arrangement imparts distinct chemical characteristics that make it valuable in various research domains. The presence of fluorine atoms in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The synthesis of (butan-2-yl)(3,4,5-trifluorophenyl)methylamine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize the production process.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of novel therapeutic agents. The amine functionality allows for further derivatization, enabling the creation of complex molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes involved in inflammatory pathways.

The role of fluorine in medicinal chemistry is well-documented, with numerous studies highlighting its impact on drug efficacy and selectivity. The trifluoromethyl group in (butan-2-yl)(3,4,5-trifluorophenyl)methylamine contributes to its binding affinity by increasing hydrophobic interactions with biological targets. This property has been exploited in the development of small-molecule inhibitors for various diseases.

Recent research has also focused on the application of this compound in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance materials. Studies have demonstrated its incorporation into polymers and coatings that exhibit enhanced durability and chemical resistance.

The environmental impact of using fluorinated compounds has been a topic of discussion. However, advancements in green chemistry have led to more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. Efforts are ongoing to develop eco-friendly methodologies for producing compounds like (butan-2-yl)(3,4,5-trifluorophenyl)methylamine, ensuring that their benefits can be harnessed without compromising environmental safety.

In conclusion, the compound with CAS number 1342447-38-4 and the product name (butan-2-yl)(3,4,5-trifluorophenyl)methylamine represents a significant advancement in chemical research. Its unique structural features and versatile applications make it a valuable tool in pharmaceuticals and materials science. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is likely to expand further.